Cas no 1226417-84-0 (3-(3,5-dimethylphenyl)butan-1-amine)

• Product Name: 3-(3,5-dimethylphenyl)butan-1-amine
• CAS No: 1226417-84-0
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 6199324
• PubChem ID: 79002458
• Update Time: 2025-10-28

3-(3,5-dimethylphenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethylphenyl)butan-1-amine
• 1226417-84-0
• AKOS017516548
• EN300-1859307

• Inchi： 1S/C12H19N/c1-9-6-10(2)8-12(7-9)11(3)4-5-13/h6-8,11H,4-5,13H2,1-3H3
• InChI Key： ZANGGGIGXIQCBY-UHFFFAOYSA-N
• SMILES： NCCC(C)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 177.151749610g/mol
• Monoisotopic Mass: 177.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3,5-dimethylphenyl)butan-1-amine

3-(3,5-Dimethylphenyl)butan-1-amine: A Comprehensive Overview

3-(3,5-Dimethylphenyl)butan-1-amine, also known by its CAS number 1226417-84-0, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a butanamine backbone with a substituted phenyl group. The phenyl group is further substituted with two methyl groups at the 3 and 5 positions, giving it a symmetrical and stable configuration.

The synthesis of 3-(3,5-Dimethylphenyl)butan-1-amine involves a series of well-established organic reactions, including Friedel-Crafts alkylation and subsequent amine formation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the yield of the compound. This has made it more accessible for both academic research and industrial applications.

One of the most notable applications of 3-(3,5-Dimethylphenyl)butan-1-amine is in the field of polymer chemistry. The compound serves as a key building block for synthesizing high-performance polymers, including thermoplastics and elastomers. Its ability to form strong intermolecular hydrogen bonds contributes to the mechanical strength and thermal stability of these materials. Researchers have recently explored its use in developing biodegradable polymers, which hold promise for reducing environmental pollution caused by conventional plastics.

In the pharmaceutical industry, 3-(3,5-Dimethylphenyl)butan-1-amine has been utilized as an intermediate in drug synthesis. Its structure provides a platform for attaching bioactive groups, making it valuable in designing molecules with specific pharmacological properties. For instance, derivatives of this compound have been studied for their potential as anti-inflammatory agents and anticancer drugs. Recent studies have highlighted its role in modulating cellular signaling pathways, offering new avenues for therapeutic development.

The electronic properties of 3-(3,5-Dimethylphenyl)butan-1-amine make it an attractive candidate for applications in organic electronics. Its conjugated system facilitates electron delocalization, which is beneficial for materials used in organic light-emitting diodes (OLEDs) and photovoltaic cells. Scientists have reported enhanced charge transport properties in devices incorporating this compound, suggesting its potential for improving device efficiency and longevity.

In addition to its chemical applications, 3-(3,5-Dimethylphenyl)butan-1-amine has found utility in analytical chemistry as a chiral selector in chromatographic separations. Its ability to interact selectively with enantiomeric compounds has made it useful in resolving racemic mixtures into their individual enantiomers. This property is particularly valuable in the production of optically active pharmaceuticals and agrochemicals.

The environmental impact of 3-(3,5-Dimethylphenyl)butan-1-amine has also been a subject of recent research. Studies have focused on its biodegradability and potential toxicity to aquatic organisms. Results indicate that under certain conditions, the compound can be effectively degraded by microbial communities, reducing its persistence in the environment. However, further investigations are needed to fully understand its ecological footprint and ensure sustainable practices during its production and use.

In conclusion, 3-(3,5-Dimethylphenyl)butan-1-amine, with its CAS number 1226417-84-0, stands as a multifaceted compound with diverse applications across various scientific disciplines. Its structural features provide a foundation for innovative developments in materials science, pharmaceuticals, electronics, and analytical chemistry. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing technological and scientific progress.